Cas no 2413898-00-5 (tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate
• CAS No: 2413898-00-5
• MF: C₁₆H₂₃Cl₂NO₃
• MW: 348.264723062515
• CID: 5674455
• PubChem ID: 165776658
• Update Time: 2025-06-26

tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-tert-butyl-N-[(3,5-dichloro-2-hydroxyphenyl)methyl]carbamate
• 2413898-00-5
• EN300-26664724
• tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C16H23Cl2NO3/c1-15(2,3)19(14(21)22-16(4,5)6)9-10-7-11(17)8-12(18)13(10)20/h7-8,20H,9H2,1-6H3
• InChI Key： OCYUCYVKYMFJMI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)CN(C(=O)OC(C)(C)C)C(C)(C)C)Cl

Computed Properties

• Exact Mass: 347.1054990g/mol
• Monoisotopic Mass: 347.1054990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate

Introduction to Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate (CAS No. 2413898-00-5)

Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate, identified by the chemical compound code CAS No. 2413898-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl substituents and the 3,5-dichloro-2-hydroxyphenyl moiety, contribute to its unique reactivity and potential biological activity.

The 3,5-dichloro-2-hydroxyphenyl group is a key pharmacophore that enhances the compound's interaction with biological targets, making it a valuable scaffold for drug discovery. This moiety is often found in molecules with antimicrobial, anti-inflammatory, and even anticancer properties. The presence of two chlorine atoms at the 3rd and 5th positions increases the electrophilicity of the aromatic ring, facilitating further functionalization and derivatization. Such structural attributes are particularly relevant in modern drug design, where targeted modifications can lead to improved pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been a growing interest in carbamates as pharmacological agents due to their ability to modulate enzyme activity and receptor binding. The tert-butyl groups in this compound not only enhance lipophilicity but also provide steric hindrance, which can be crucial for optimizing binding affinity to biological targets. This dual functionality makes Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The 3,5-dichloro-2-hydroxyphenyl group has been extensively studied for its role in enhancing the bioavailability and metabolic stability of drug candidates. Recent research has demonstrated that such structural motifs can improve drug-receptor interactions by increasing binding affinity and reducing off-target effects. This aligns with current trends in pharmaceutical development, where precision and selectivity are paramount.

The synthesis of Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 3,5-dichloro-2-hydroxybenzoyl chloride, which is then reacted with N,N-dimethylaniline under controlled conditions to form the carbamate intermediate. Subsequent treatment with tert-butanol yields the final product. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, may be employed to enhance reaction efficiency and minimize side products.

The chemical properties of this compound make it particularly suitable for use as an intermediate in the synthesis of more complex molecules. For instance, it can be further functionalized through nucleophilic aromatic substitution or cross-coupling reactions to introduce additional pharmacophores. Such modifications can lead to novel compounds with enhanced therapeutic potential. The versatility of this scaffold underscores its importance in drug discovery pipelines.

From a computational chemistry perspective, Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have shown that the 3,5-dichloro-2-hydroxyphenyl group can adopt multiple conformations that optimize interactions with specific enzymes or receptors. Such findings are critical for guiding experimental efforts in medicinal chemistry.

The pharmacological profile of this compound has also been explored through in vitro assays. Preliminary studies suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. While these findings are promising, further research is needed to confirm its efficacy and safety in vivo. Preclinical trials would be essential to evaluate its potential as a therapeutic agent before considering human testing.

One notable aspect of modern drug development is the integration of green chemistry principles into synthetic processes. The synthesis of Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate could benefit from such approaches by minimizing waste generation and utilizing sustainable solvents or catalysts. Advances in flow chemistry have also shown promise for improving reaction efficiency and scalability while reducing environmental impact.

The future prospects for this compound are bright, given its structural features and potential applications in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-tert-butyl-N-(3,5-dichloro-2-hydroxyphenyl)methylcarbamate will play an increasingly important role in developing next-generation pharmaceuticals. Collaborative efforts between synthetic chemists, computational biologists, and pharmacologists will be crucial for realizing this potential fully.